(E)-4-(3-hydroxy-4-methoxycarbonylanilino)-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-(3-hydroxy-4-methoxycarbonylanilino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C12H11NO6/c1-19-12(18)8-3-2-7(6-9(8)14)13-10(15)4-5-11(16)17/h2-6,14H,1H3,(H,13,15)(H,16,17)/b5-4+
• InChI Key: TVSOQKJTVITMBL-SNAWJCMRSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)NC(=O)C=CC(=O)O)O
• Isomeric SMILES: COC(=O)C1=C(C=C(C=C1)NC(=O)/C=C/C(=O)O)O
• Molecular Formula: C12H11NO6
• Molecular Weight: 265.22 g/mol
• CAS No.: 871109-58-9

Description

(E)-4-(3-hydroxy-4-methoxycarbonylanilino)-4-oxobut-2-enoic acid, also known as HMOBA, is a compound that has been studied in recent years due to its potential applications in scientific research. HMOBA is a derivative of aniline, a common compound used in organic chemistry. Its structure consists of a four-membered ring with a hydroxyl group and a methoxycarbonyl group attached to the aniline ring. HMOBA has been found to have a variety of biochemical and physiological effects, which could be beneficial in a range of research applications.